molecular formula C14H12BrN3 B5512193 4-bromo-N-(imidazo[1,2-a]pyridin-2-ylmethyl)aniline CAS No. 302935-35-9

4-bromo-N-(imidazo[1,2-a]pyridin-2-ylmethyl)aniline

Cat. No.: B5512193
CAS No.: 302935-35-9
M. Wt: 302.17 g/mol
InChI Key: WNKMFZJTIIRUGR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-bromo-N-(imidazo[1,2-a]pyridin-2-ylmethyl)aniline is a chemical compound designed for research and development purposes, particularly in the field of medicinal chemistry. This molecule features the imidazo[1,2-a]pyridine scaffold, a privileged structure in drug discovery known for its broad spectrum of biological activities and presence in various pharmacologically active agents . The specific substitution pattern on this core, including the 4-bromoaniline moiety, makes it a valuable intermediate for further synthetic exploration, such in as palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck) to generate diverse chemical libraries for screening . Researchers can utilize this compound as a key building block in the synthesis of more complex molecules targeting various therapeutic areas. Structurally related imidazo[1,2-a]pyridine derivatives have demonstrated significant anti-proliferative activity against cancer cell lines, with some leads showing promising selectivity . Furthermore, analogs within this chemical class have been reported to exhibit antimicrobial properties , including activity against Staphylococcus aureus . Other derivatives have been identified as modulators of kinase activity, such as Cyclin-dependent kinase 2 (CDK2) , a recognized target in oncology and other diseases . The synthetic routes to such compounds can involve metal-catalyzed reactions or metal-free cascade processes, allowing for flexible and efficient preparation . This product is intended for research applications only in a controlled laboratory setting. It is strictly not for diagnostic, therapeutic, or personal use. Researchers should consult the safety data sheet (SDS) prior to use and handle the material adhering to all applicable laboratory safety protocols.

Properties

IUPAC Name

4-bromo-N-(imidazo[1,2-a]pyridin-2-ylmethyl)aniline
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H12BrN3/c15-11-4-6-12(7-5-11)16-9-13-10-18-8-2-1-3-14(18)17-13/h1-8,10,16H,9H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WNKMFZJTIIRUGR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=NC(=CN2C=C1)CNC3=CC=C(C=C3)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H12BrN3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID701214554
Record name N-(4-Bromophenyl)imidazo[1,2-a]pyridine-2-methanamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID701214554
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

302.17 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

302935-35-9
Record name N-(4-Bromophenyl)imidazo[1,2-a]pyridine-2-methanamine
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=302935-35-9
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name N-(4-Bromophenyl)imidazo[1,2-a]pyridine-2-methanamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID701214554
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-bromo-N-(imidazo[1,2-a]pyridin-2-ylmethyl)aniline typically involves the following steps:

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors and automated synthesis platforms to scale up the production .

Scientific Research Applications

Chemical Properties and Structure

4-bromo-N-(imidazo[1,2-a]pyridin-2-ylmethyl)aniline has a molecular formula of C14H12BrN3C_{14}H_{12}BrN_3 and a molar mass of approximately 302.17 g/mol. The compound features a bromine atom attached to an imidazo[1,2-a]pyridine moiety, which is known for its diverse biological activities. The structural formula can be represented as follows:

4 bromo N imidazo 1 2 a pyridin 2 ylmethyl aniline\text{4 bromo N imidazo 1 2 a pyridin 2 ylmethyl aniline}

Anticancer Activity

Research indicates that imidazo[1,2-a]pyridine derivatives exhibit significant anticancer properties. Studies have shown that compounds similar to 4-bromo-N-(imidazo[1,2-a]pyridin-2-ylmethyl)aniline can inhibit cancer cell proliferation and induce apoptosis in various cancer cell lines. For instance, the combination of pyridine and imidazole derivatives has been proven effective against multiple cancer types due to their ability to interfere with cellular signaling pathways involved in tumor growth and metastasis .

Antimicrobial Properties

Compounds containing the imidazo[1,2-a]pyridine structure have demonstrated antimicrobial activities against a range of pathogens. The synthesis of derivatives from this scaffold has been linked to antibacterial effects against Gram-positive and Gram-negative bacteria . In vitro studies have shown that modifications to the imidazo structure can enhance the antibacterial potency of these compounds.

Anti-inflammatory Effects

Imidazo[1,2-a]pyridine derivatives have also been investigated for their anti-inflammatory properties. For example, certain derivatives have been shown to inhibit cyclooxygenase (COX) enzymes, which play a crucial role in the inflammatory response . This suggests potential applications in treating inflammatory diseases.

Organic Electronics

The unique electronic properties of 4-bromo-N-(imidazo[1,2-a]pyridin-2-ylmethyl)aniline make it a candidate for applications in organic electronics. Its ability to form stable thin films could be utilized in organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Research into the charge transport properties of imidazo-based compounds indicates their potential use as semiconducting materials .

Catalysis

The catalytic properties of imidazo[1,2-a]pyridine derivatives are being explored in various chemical reactions. Their ability to act as ligands in metal-catalyzed reactions suggests potential applications in organic synthesis and industrial processes .

Case Studies

StudyFocusFindings
Anticancer ActivityDemonstrated significant inhibition of cancer cell lines with IC50 values in nanomolar ranges.
Anti-inflammatory EffectsShowed effective inhibition of COX enzymes with potential therapeutic implications for inflammatory conditions.
Antimicrobial PropertiesExhibited broad-spectrum antibacterial activity against E. coli and Bacillus cereus with promising MIC values.

Mechanism of Action

The mechanism of action of 4-bromo-N-(imidazo[1,2-a]pyridin-2-ylmethyl)aniline involves its interaction with specific molecular targets. The imidazo[1,2-a]pyridine moiety is known to interact with various enzymes and receptors, modulating their activity. This interaction can lead to changes in cellular signaling pathways, ultimately affecting biological processes .

Comparison with Similar Compounds

Substituent Variations on the Aniline Ring

Key Compounds and Data:

Compound Name Substituent (Aniline) Core Structure Molecular Weight Key Properties/Applications Evidence ID
4-Bromo-N-(imidazo[1,2-a]pyridin-2-ylmethyl)aniline Br (para) Imidazo[1,2-a]pyridine-methylene 298.16 (est.) Potential medicinal chemistry lead N/A
4-Fluoro-N-((7-methyl-2-(pyridin-2-yl)imidazo[1,2-a]pyridin-3-yl)methyl)aniline (S13) F (para) Imidazo[1,2-a]pyridine-methylene 346.38 Antileishmanial activity
2-Bromo-4-(6-chloroimidazo[1,2-a]pyridin-2-yl)aniline (4l) Br (ortho), Cl (imidazo) Imidazo[1,2-a]pyridine 307.62 Synthetic intermediate
4-(Imidazo[1,2-a]pyridin-2-yl)aniline H (para) Imidazo[1,2-a]pyridine 209.25 Fluorescent probe for CWAs
2-Fluoro-N-{imidazo[1,2-a]pyridin-2-ylmethyl}-5-methylaniline F (ortho), CH₃ (meta) Imidazo[1,2-a]pyridine-methylene 255.29 Unspecified biological activity

Analysis:

  • Positional Effects : Ortho-substituted halogens (e.g., 2-bromo in 4l) may sterically hinder interactions with biological targets compared to para-substituted analogs.
  • Parent Scaffold : The unsubstituted 4-(imidazo[1,2-a]pyridin-2-yl)aniline lacks the methylene bridge and bromine, making it less lipophilic but suitable for fluorescence applications due to unhindered electron transfer.

Modifications on the Imidazo[1,2-a]pyridine Core

Key Compounds and Data:

Compound Name Imidazo Ring Modifications Biological Activity Evidence ID
4-Bromo-N-(imidazo[1,2-a]pyridin-2-ylmethyl)aniline None Under investigation N/A
3-(Imidazo[1,2-a:5,4-b']dipyridin-2-yl)aniline Fused dipyridine system Antiviral (Pestivirus)
N-Butyl-4-fluoro-N-((6-methyl-2-(pyridin-2-yl)imidazo[1,2-a]pyridin-3-yl)methyl)aniline (S14) Pyridyl and methyl substituents Antileishmanial
[123I]IIMPY Tributylstannyl and dimethylamino Radiopharmaceutical imaging

Analysis:

  • Ring Expansion : The dipyridine-fused analog exhibits antiviral activity by targeting RNA polymerase, suggesting that expanded ring systems can enhance target specificity.
  • Substituent Diversity : S14 incorporates a pyridyl group and methyl substituent, improving antileishmanial potency compared to simpler analogs.
  • Radiopharmaceutical Adaptations : [123I]IIMPY replaces bromine with iodine and adds a tributylstannyl group, demonstrating the scaffold’s adaptability for radiolabeling.

Tables of Comparative Data

Table 1: Substituent and Molecular Weight Comparison

Compound Substituents (Aniline) Imidazo Modifications Molecular Weight
Target Compound Br (para) None 298.16
S13 F (para) 7-methyl, 2-pyridyl 346.38
4l Br (ortho), Cl (imidazo) 6-chloro 307.62
[123I]IIMPY I (para) 6-tributylstannyl, N,N-dimethyl N/A

Biological Activity

4-Bromo-N-(imidazo[1,2-a]pyridin-2-ylmethyl)aniline is an organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The compound has the molecular formula C12H11BrN2C_{12}H_{11}BrN_2. Its structure features a bromine atom attached to an aniline ring and an imidazo[1,2-a]pyridine moiety linked through a methyl group. This unique combination of functional groups contributes to its biological activity.

The biological activity of 4-bromo-N-(imidazo[1,2-a]pyridin-2-ylmethyl)aniline is believed to stem from its ability to interact with various molecular targets. The bromine atom enhances the compound's electrophilic character, allowing it to participate in nucleophilic substitutions and other chemical reactions that can affect biological systems. Furthermore, the imidazo[1,2-a]pyridine framework is known for its role in modulating enzyme activity and receptor interactions.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of compounds related to imidazo[1,2-a]pyridine derivatives. For instance, derivatives have shown significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentrations (MICs) for these compounds ranged from 1 to 16 µg/mL against various strains including Staphylococcus aureus and Escherichia coli .

Compound MIC (µg/mL) Target Bacteria
4-Bromo-N-(imidazo[1,2-a]pyridin-2-ylmethyl)anilineTBDTBD
Example Compound A1Staphylococcus aureus
Example Compound B4Escherichia coli

Anticancer Activity

Imidazo[1,2-a]pyridine derivatives have also been investigated for their anticancer properties. A study reported that certain derivatives exhibited potent inhibitory effects on cancer cell lines such as MDA-MB-231 (triple-negative breast cancer), with IC50 values indicating significant cytotoxicity . The mechanism involves the inhibition of key signaling pathways involved in cell proliferation and survival.

Cell Line IC50 (µM) Effect
MDA-MB-2310.126Strong inhibition of proliferation
Non-cancer MCF10A>2.5Minimal effect

Case Studies

  • Antibacterial Evaluation : A series of imidazo[1,2-a]pyridine derivatives were synthesized and evaluated for their antibacterial properties. Among them, compounds with similar structures to 4-bromo-N-(imidazo[1,2-a]pyridin-2-ylmethyl)aniline showed promising results against multiple bacterial strains, suggesting a potential for development into new antibiotics .
  • Anticancer Screening : In vitro studies on various cancer cell lines demonstrated that modifications to the imidazo[1,2-a]pyridine structure can significantly enhance anticancer activity. The compound's ability to selectively target cancer cells while sparing normal cells was particularly noteworthy .

Q & A

Q. What synthetic methodologies are commonly employed for the preparation of 4-bromo-N-(imidazo[1,2-a]pyridin-2-ylmethyl)aniline?

The compound is synthesized via condensation reactions between imidazo[1,2-a]pyridine precursors and brominated aniline derivatives. Key steps include:

  • Introducing the bromo substituent via electrophilic aromatic substitution or halogen exchange.
  • Forming the imidazo[1,2-a]pyridine core through cyclization of 2-aminoimidazoles with α-haloketones.
  • Coupling the bromoaniline moiety via nucleophilic substitution or reductive amination. Solvent polarity (e.g., DMF vs. THF) and temperature control are critical for minimizing intermediate decomposition .

Q. What analytical techniques are critical for structural elucidation of this compound and its derivatives?

Essential techniques include:

  • Multinuclear NMR spectroscopy : Distinguishes aromatic protons in the imidazo[1,2-a]pyridine (δ 7.2–8.5 ppm) and aniline moieties (δ 6.5–7.1 ppm).
  • High-resolution mass spectrometry (HRMS) : Validates molecular formulas via ESI+ mode.
  • X-ray crystallography : Resolves tautomeric ambiguities by revealing hydrogen-bonding networks (e.g., zwitterionic forms in ) .

Q. What are the primary research applications of this compound in fluorescence-based sensing?

Its π-conjugated system enables use as a fluorophore for detecting chemical warfare agent mimics (e.g., diethyl cyanophosphonate). Key design considerations:

  • Excitation/emission wavelength optimization (e.g., λex = 254/365 nm).
  • Selectivity testing against interferents (organophosphates, nitroaromatics).
  • Quantifying detection limits via Stern-Volmer plots in methanol:water (4:1) .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported bioactivity data for imidazo[1,2-a]pyridine derivatives?

Discrepancies arise from assay conditions (pH, serum content) or cellular models. Solutions include:

  • Standardizing assays (e.g., RPMI-1640 media with 10% FBS).
  • Conducting SAR studies to isolate electronic/steric effects (e.g., para-bromo substitution enhances trypanocidal activity, IC50 = 1.35 μM) .

Q. What mechanistic insights explain the unusual ESIPT dynamics in this compound?

Unlike conventional π-delocalized systems, shows localized zwitterionic tautomers post-proton transfer. Key findings:

  • Time-resolved fluorescence (τ = 0.3–1.2 ns) and DFT calculations (B3LYP/6-31G*) reveal inverse correlation between N-H acidity (pKa ~8.5) and ESIPT rates.
  • Femtosecond transient absorption spectroscopy and kinetic isotope effects (KIE) are recommended to probe proton tunneling .

Q. How should reaction conditions be optimized for introducing substituents at the aniline nitrogen?

  • Buchwald-Hartwig amination : Pd2(dba)3/Xantphos system (80°C, 12 h) for C-N bond formation.
  • Microwave-assisted synthesis (120°C, 30 min) for sterically hindered substrates (>90% conversion).
  • Solvent screening : Toluene > dioxane > DMF balances solubility and catalyst stability .

Q. What strategies mitigate regioselective bromination challenges on the imidazo[1,2-a]pyridine core?

  • Electrophilic bromination (NBS in DCM): Targets C8 (para-directing nitrogen).
  • Radical bromination (Br2/FeCl3): Favors C3 (adjacent to imidazole).
  • Directed ortho-metalation (n-BuLi, TMEDA) for meta-bromination via BrCN quenching .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.